Cas no 17581-95-2 (Guanidine, (4-hydroxybutyl)-)
Guanidine, (4-hydroxybutyl)- structure
Guanidine, (4-hydroxybutyl)- Properties
Names and Identifiers
-
- Guanidine, (4-hydroxybutyl)-
- 2-(4-hydroxybutyl)guanidine
- CHEBI:80947
- AKOS006339193
- CHEMBL4794818
- DTXSID70415728
- Q27154918
- SCHEMBL1587580
- 1-(4-hydroxybutyl)guanidine
- C17146
- 4-Guanidino-1-butanol
- 17581-95-2
- +Expand
-
- FULLTSYFDLSFSF-UHFFFAOYSA-N
- InChI=1S/C5H13N3O/c6-5(7)8-3-1-2-4-9/h9H,1-4H2,(H4,6,7,8)
- OCCCCNC(N)=N
Computed Properties
- 131.105862047g/mol
- 3
- 2
- 4
- 131.105862047g/mol
- 9
- 88.2
- 0
- 0
- 0
- 0
- 0
- 1
- -1.3
- 84.6Ų
Guanidine, (4-hydroxybutyl)- Related Literature
-
Roberto G. S. Berlinck,Darlon I. Bernardi,Taicia Fill,Alessandra A. G. Fernandes,Igor D. Jurberg Nat. Prod. Rep. 2021 38 586
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